N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide

• Molecular Formula: C25H25Cl2N3O3S
• Molecular Weight: 518.5 g/mol
• IUPAC Name: 2-[benzyl-(2,5-dichlorophenyl)sulfonylamino]-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C25H25Cl2N3O3S/c1-18(2)21-10-8-19(9-11-21)15-28-29-25(31)17-30(16-20-6-4-3-5-7-20)34(32,33)24-14-22(26)12-13-23(24)27/h3-15,18H,16-17H2,1-2H3,(H,29,31)/b28-15+
• InChI Key: FBDSFMKNHPKIJD-RWPZCVJISA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=N/NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• SMILES: CC(C)C1=CC=C(C=C1)C=NNC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl

Description

N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide, also known as Sulfamethazine, is a sulfonamide antibiotic that is widely used in veterinary medicine. It is a broad-spectrum antibiotic that is effective against a wide range of bacteria.

Mechanism of Action

N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene works by inhibiting the synthesis of folic acid, which is an essential component of bacterial DNA. This inhibition leads to the death of the bacteria. N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene is a competitive inhibitor of dihydropteroate synthase, which is an enzyme involved in the synthesis of folic acid.
Biochemical and Physiological Effects:
N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a wide range of bacteria, including Gram-positive and Gram-negative bacteria. It has also been shown to have anti-inflammatory properties and has been used in the treatment of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene has a number of advantages for lab experiments. It is a broad-spectrum antibiotic that is effective against a wide range of bacteria. It is also relatively inexpensive and readily available. However, there are also some limitations to its use in lab experiments. It can be toxic to cells at high concentrations and can interfere with the growth of some cell lines. It is also important to note that the use of antibiotics in lab experiments can lead to the development of antibiotic-resistant bacteria.

Future Directions

There are a number of future directions for research on N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene. One area of research is the development of new sulfonamide antibiotics that are more effective against antibiotic-resistant bacteria. Another area of research is the investigation of the anti-inflammatory properties of N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene and its potential use in the treatment of inflammatory diseases. Additionally, there is a need for further research on the toxicity of N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene and its potential impact on human health and the environment.
Conclusion:
In conclusion, N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene is a broad-spectrum antibiotic that has been extensively used in scientific research. It works by inhibiting the synthesis of folic acid, which is an essential component of bacterial DNA. N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene has a number of advantages for lab experiments, but there are also some limitations to its use. There are a number of future directions for research on N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene, including the development of new antibiotics and the investigation of its anti-inflammatory properties.

Synthesis Methods

The synthesis of N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene involves the reaction of 4-isopropylbenzaldehyde with hydrazine hydrate to form 2-(4-isopropylbenzylidene)hydrazine. The resulting compound is then reacted with 2,5-dichlorobenzenesulfonyl chloride to form N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide. The final step involves the benzylating of the amine group to form N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide.

Scientific Research Applications

N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene has been extensively used in scientific research for its antibacterial properties. It has been used to study the susceptibility of bacteria to antibiotics and to investigate the mechanism of action of sulfonamides. N-benzyl-2,5-dichloro-N-{2-[2-(4-isopropylbenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamidene has also been used in the treatment of bacterial infections in animals and has been shown to be effective in the treatment of respiratory and urinary tract infections.